4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole
Overview
Description
4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole, also known as AMFO, is an important organic compound with a wide range of applications in the field of scientific research. AMFO is a versatile compound that has been utilized in a variety of research applications, ranging from biochemical and physiological studies to molecular biology and drug discovery. The unique properties of AMFO make it an ideal compound for use in laboratory experiments and research studies.
Scientific Research Applications
Epoxy Resin Synthesis
Furan derivatives, including 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole, have been used in the synthesis of epoxy resins . These resins are used in a wide range of applications due to their high volume production in industry . The furan derivatives are obtained from natural cellulose and hemicellulose feedstocks .
Antibacterial Activity
Furan derivatives have shown significant antibacterial activity against both gram-positive and gram-negative bacteria . This makes them valuable in the development of new antimicrobial compounds, especially in the face of increasing drug resistance .
Biomass Valorization
The reactivity patterns of biomass-derived furfurals, including 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole, have been studied . This research is important for the development of sustainable chemical processes and the efficient use of biomass .
Catalytic Mechanism Investigation
4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole has been used in the investigation of catalytic mechanisms . Understanding these mechanisms is crucial for the development of efficient and sustainable chemical processes .
Therapeutic Applications
Furan-containing compounds, including 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole, have been used in various therapeutic applications . These include anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer treatments .
Synthesis of Novel Compounds
4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole can be used in the synthesis of novel compounds . The protection of free hydroxy groups with tert-butyl dimethyl silyl chloride (TBDMSCl), imidazole in 1,2-dichloroethane at 60°C gave compound 36 in a good yield .
properties
IUPAC Name |
[2-(furan-2-yl)-5-methyl-1,3-oxazol-4-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c1-6-7(5-10)11-9(13-6)8-3-2-4-12-8/h2-4H,5,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOKUDEISCIWTNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC=CO2)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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